Cas no 2092063-01-7 (4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine)

• Product Name: 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine
• CAS No: 2092063-01-7
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 5721768
• PubChem ID: 121205651
• Update Time: 2025-05-20

4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine

• Inchi： 1S/C12H11ClN2O/c1-16-11-4-2-3-9(6-11)5-10-7-12(13)15-8-14-10/h2-4,6-8H,5H2,1H3
• InChI Key： MKNJSPUQNNPIOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2C=CC=C(C=2)OC)=NC=N1

Additional information on 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine

Recent Advances in the Study of 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine (CAS: 2092063-01-7)

4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine (CAS: 2092063-01-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

The compound's structural features, including the chloro and methoxyphenyl substituents, make it a versatile building block for the design of novel small molecules. Researchers have utilized 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine in the synthesis of compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. Its role in modulating key biological pathways has been a focal point of recent investigations.

One of the most notable advancements involves the use of 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine in the development of selective kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, with potential applications in targeted cancer therapies.

In addition to its role in kinase inhibition, 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine has been investigated for its potential in combating infectious diseases. Researchers have synthesized analogs of this compound and evaluated their efficacy against bacterial and fungal pathogens. Preliminary results indicate that certain derivatives possess significant antimicrobial activity, suggesting a potential avenue for the development of new antibiotics.

The synthetic routes to 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine have also been optimized in recent studies. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production of this compound, which is critical for scaling up its use in drug discovery and development.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine. Issues such as bioavailability, toxicity, and resistance mechanisms need to be addressed in future research. Ongoing studies are focused on improving the pharmacokinetic properties of these compounds to enhance their therapeutic potential.

In conclusion, 4-chloro-6-[(3-methoxyphenyl)methyl]pyrimidine (CAS: 2092063-01-7) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Recent research has highlighted its potential in kinase inhibition and antimicrobial therapy, among other areas. Continued exploration of its derivatives and optimization of synthetic methods will be crucial for unlocking its full therapeutic potential.